Cas no 1421584-59-9 (1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea)

1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea is a synthetic urea derivative featuring a cyclohexyl group and a dimethylamino-substituted butynyl moiety. This compound is of interest in medicinal chemistry and organic synthesis due to its structural versatility, which allows for potential applications in drug discovery and biochemical research. The presence of the dimethylamino group enhances solubility and reactivity, while the alkyne linker provides a handle for further functionalization via click chemistry. Its well-defined molecular structure makes it suitable for studying enzyme inhibition or as a building block in the development of pharmacologically active agents. The compound is typically handled under controlled conditions due to its reactive functional groups.

1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea structure

1421584-59-9 structure

Product Name:1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea

CAS No:1421584-59-9

MF:C₁₃H₂₃N₃O

MW:237.34122300148

CID:5843338

PubChem ID:71792424

Update Time:2025-05-22

1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea Chemical and Physical Properties

Names and Identifiers

- 1421584-59-9
- F6244-0280
- VU0539825-1
- 1-cyclohexyl-3-[4-(dimethylamino)but-2-yn-1-yl]urea
- AKOS024542524
- 1-cyclohexyl-3-[4-(dimethylamino)but-2-ynyl]urea
- 1-cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea
- 1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea
- Inchi： 1S/C13H23N3O/c1-16(2)11-7-6-10-14-13(17)15-12-8-4-3-5-9-12/h12H,3-5,8-11H2,1-2H3,(H2,14,15,17)
- InChI Key： KNGCULOQVPAWMS-UHFFFAOYSA-N
- SMILES： O=C(NCC#CCN(C)C)NC1CCCCC1

Computed Properties

Exact Mass: 237.184112366g/mol
Monoisotopic Mass: 237.184112366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 44.4Å²

1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6244-0280-2μmol	1-cyclohexyl-3-[4-(dimethylamino)but-2-yn-1-yl]urea	1421584-59-9	90%+	2μl	$85.5	2023-05-20
Life Chemicals	F6244-0280-1mg	1-cyclohexyl-3-[4-(dimethylamino)but-2-yn-1-yl]urea	1421584-59-9	90%+	1mg	$81.0	2023-05-20
Life Chemicals	F6244-0280-2mg	1-cyclohexyl-3-[4-(dimethylamino)but-2-yn-1-yl]urea	1421584-59-9	90%+	2mg	$88.5	2023-05-20
Life Chemicals	F6244-0280-3mg	1-cyclohexyl-3-[4-(dimethylamino)but-2-yn-1-yl]urea	1421584-59-9	90%+	3mg	$94.5	2023-05-20

1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea Related Literature

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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas

Additional information on 1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea

Comprehensive Overview of 1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea (CAS No. 1421584-59-9)

The compound 1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea, identified by its CAS number 1421584-59-9, is a specialized organic molecule with a unique structural framework. This urea derivative features a cyclohexyl group and a dimethylamino-substituted alkyne moiety, making it a subject of interest in medicinal chemistry and material science. Its molecular design combines rigidity from the cyclohexyl ring and flexibility from the butynyl chain, offering potential applications in drug discovery and polymer synthesis.

Recent trends in scientific research highlight the growing demand for urea-based compounds due to their versatility in hydrogen bonding and molecular recognition. The presence of the dimethylamino group in CAS 1421584-59-9 enhances its solubility in polar solvents, a critical factor for pharmaceutical formulations. Researchers are particularly intrigued by its potential as a kinase inhibitor scaffold, aligning with the surge in targeted cancer therapies. Questions like "How does 1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea interact with biological targets?" or "What are its stability profiles under physiological conditions?" are frequently explored in academic forums.

From a synthetic perspective, the alkynyl-urea linkage in this compound offers modularity for click chemistry applications. This aligns with the industry's shift toward green chemistry and high-efficiency reactions. The dimethylamino tail also introduces basicity, which can be leveraged for pH-responsive drug delivery systems—a hot topic in nanomedicine. Analytical techniques such as NMR and HPLC-MS are commonly employed to characterize its purity, as impurities in urea derivatives can significantly alter bioactivity.

Environmental and regulatory considerations are paramount when handling CAS 1421584-59-9. While not classified as hazardous, its biodegradability and ecotoxicity profiles remain under study. Sustainable synthesis methods, including catalysis and solvent-free reactions, are being optimized to reduce waste generation. These efforts resonate with the broader push for ESG compliance in chemical manufacturing.

In summary, 1-Cyclohexyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea represents a multifaceted compound with untapped potential. Its structural features cater to diverse applications, from pharmaceutical intermediates to smart materials. As research progresses, this molecule may emerge as a cornerstone in the development of next-generation therapeutics and functional polymers.